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Section 1: Core Compound Identification and
Physicochemical Profile

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Compound Name: 4-Chloro-2,7,8-trimethylquinoline
CAS No.: 78509-29-2
Cat. No.: B1628514
- 7

4-Chloro-2,7,8-trimethylquinoline is a substituted quinoline, a heterocyclic aromatic scaffold
of significant interest in medicinal chemistry. Understanding its fundamental properties is the
first step toward safe handling.

The molecular structure features a quinoline core with methyl groups at positions 2, 7, and 8,
and a reactive chlorine atom at position 4. This specific arrangement of functional groups
dictates its chemical reactivity and potential biological activity.

Caption: 2D Structure of 4-Chloro-2,7,8-trimethylquinoline.

Quantitative data for this compound are summarized below.
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Property Value Source
CAS Number 78509-29-2

Molecular Formula C12H12CIN [1]
Molecular Weight 205.68 g/mol

Appearance Solid (form)

SMILES String Cclcc(Cl)c2cec(C)e(C)e2nl

InChi Key NDTSUKTWPJRMAV- o

UHFFFAOYSA-N

Section 2: Hazard Identification and Toxicological
Insights

While a specific, publicly available Safety Data Sheet for 4-Chloro-2,7,8-trimethylquinoline is
not readily found, a reliable toxicological profile can be inferred from the SDS of structurally
similar chloroquinolines and general hazard data for this class of compounds. The following
classifications are based on a surrogate SDS for a related chemical and should be treated as a

minimum standard for handling.

GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

H311: Toxic in contact with

Acute Toxicity, Dermal Category 3 i
skin

Acute Aquatic Hazard Category 3 H402: Harmful to aquatic life

Source: Inferred from surrogate Safety Data Sheet.

Expert Analysis of Toxicological Risks:
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e Dermal Toxicity (H311): The primary risk associated with this compound is its classification
as "Toxic in contact with skin." This is not merely a contact irritant; absorption through the
skin can lead to systemic toxicity. This mandates the use of robust personal protective
equipment (PPE), particularly impermeable gloves, to prevent accidental exposure. The
lipophilic nature of the quinoline ring likely facilitates dermal absorption.

e Oral Toxicity (H302): The "Harmful if swallowed" classification is a significant concern. In a
laboratory setting, this risk is primarily managed by prohibiting eating, drinking, and smoking,
and by using appropriate engineering controls (e.g., fume hoods) to prevent the generation
of dusts that could be inadvertently ingested.

o Carcinogenicity and Mutagenicity: While no specific carcinogenicity data for this exact
molecule were found, the parent compound, quinoline, is classified as a Category 2
carcinogen ("May cause cancer").[2] Researchers should operate under the assumption that
this derivative may also pose long-term health risks, reinforcing the need for stringent
exposure controls.

Section 3: Emergency Response and First Aid
Protocols

A self-validating safety system requires clear, pre-defined actions for any exposure scenario.
The following protocols are critical for immediate response.
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Exposure Event

Route of Exposure?

Skin Contact Ingestion Inhalation

Immediately remove
contaminated clothing.

Do NOT induce vomiting. Move person to fresh air.

Rinse skin with copious
amounts of water/shower
for at least 15 minutes.

Rinse mouth. Make victim If not breathing,
drink water (two glasses max). give artificial respiration.

Seek Immediate
Medical Attention.
Bring SDS.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1628514?utm_src=pdf-body-img
https://www.benchchem.com/product/b1628514?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. PubChemLite - 4-chloro-2,7,8-trimethylquinoline (C12H12CIN) [pubchemlite.lcsb.uni.lu]
e 2. industrialchemicals.gov.au [industrialchemicals.gov.au]

» To cite this document: BenchChem. [Section 1: Core Compound Identification and
Physicochemical Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628514+#safety-data-sheet-sds-for-4-chloro-2-7-8-
trimethylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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